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Compound of Interest

Compound Name: Garvagliptin

Cat. No.: B607602

For Immediate Release

Researchers and drug development professionals handling Garvagliptin must adhere to
specific disposal procedures due to its environmental hazards. The Safety Data Sheet (SDS)
for Garvagliptin indicates that the compound is harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[1] Therefore, it is imperative that Garvagliptin and its containers
are not disposed of in standard trash or flushed down the drain. This guide provides essential
safety and logistical information for the proper management of Garvagliptin waste in a
laboratory setting.

The primary directive for disposal is to manage Garvagliptin as a hazardous waste and to
dispose of its contents and container at an approved waste disposal plant.[1] This approach
aligns with the regulations set forth by the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA), which governs the management of
hazardous pharmaceutical waste.[2]

Key Hazard and Disposal Information

To ensure safe handling and disposal, laboratory personnel should be familiar with the key
characteristics of Garvagliptin waste.
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Hazard Classification & Precautionary . o
Disposal Guidelines

Statements
Acute Oral Toxicity (Category 4): Harmful if Do NOT dispose of in regular trash or down the
swallowed.[1] drain.[2]

Acute and Chronic Aquatic Toxicity (Category 1):  All Garvagliptin waste must be collected for
Very toxic to aquatic life with long lasting effects.  disposal by a licensed hazardous waste

(1] contractor.

P501 Precautionary Statement: Dispose of o
) Segregate Garvagliptin waste from other waste
contents/container to an approved waste
_ streams.
disposal plant.[1]

P273 Precautionary Statement: Avoid release to  Use clearly labeled, sealed, and compatible

the environment.[1] containers for waste accumulation.

Step-by-Step Disposal Protocol for Garvagliptin

The following protocol outlines the necessary steps for the safe disposal of unwanted
Garvagliptin and contaminated laboratory materials.

1. Waste ldentification and Segregation:
o Treat all unused, expired, or off-specification Garvagliptin as hazardous waste.
o Segregate Garvagliptin waste from non-hazardous waste at the point of generation.

» Also, keep it separate from other chemical wastes unless directed otherwise by your
institution's Environmental Health and Safety (EHS) department.

2. Preparing Solid Garvagliptin Waste:

o For pure Garvagliptin, place the material in a clearly labeled, sealed, and compatible waste
container.

» Contaminated personal protective equipment (PPE), such as gloves and lab coats, and other
labware (e.g., weigh boats, contaminated wipes) should be collected in a designated, sealed
container.
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3. Preparing Liquid Garvagliptin Waste:

» Solutions containing Garvagliptin should be collected in a sealed, leak-proof container.
o Ensure the container is compatible with the solvent used.

e Do not mix with other incompatible solvent wastes.

4. Container Management and Labeling:

e Use containers that are in good condition and can be securely closed.

o Label all waste containers with "Hazardous Waste" and identify the contents, including
"Garvagliptin" and any other constituents.

o Keep containers closed except when adding waste.

5. Storage:

o Store Garvagliptin waste in a designated satellite accumulation area within the laboratory.
e This area should be away from general traffic and environmental release points like drains.
6. Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
Garvagliptin waste.

» Do not attempt to treat or neutralize Garvagliptin waste in the laboratory.

Experimental Workflow for Garvagliptin Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Garvagliptin in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/product/b607602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation Point

solut

Garvagliptin Waste Generated
(Unused product, contaminated labware,

ions)

Hazard A

sessment

Is waste Garvagliptin or
contaminated with Garvagliptin?

Yes

R: Collection

Segregation

Collectin a

designated,

sealed, and labeled
Hazardous Waste Container

Interim

Storage

Store in

Accumulation Area

Satellite

Final [

isposal

y

Contact Institutional EHS for Pickup

Disposal via Approved

Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Garvagliptin waste in a laboratory setting.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of Garvagliptin, thereby protecting both human
health and aquatic ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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